Butylamine
Butylamine
N-butylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 10 °F. Less dense (6.2 lb / gal) than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
Butan-1-amine is a primary aliphatic amine that is butane substituted by an amino group at position 1.
Butylamine is a colourless liquid which acquires a yellow colour upon storage in air. It is one of the four isomeric amines of butane. It is known to have the fishy, ammonia-like odor common to amines.
Butylamine is a natural product found in Cannabis sativa with data available.
Butan-1-amine is a primary aliphatic amine that is butane substituted by an amino group at position 1.
Butylamine is a colourless liquid which acquires a yellow colour upon storage in air. It is one of the four isomeric amines of butane. It is known to have the fishy, ammonia-like odor common to amines.
Butylamine is a natural product found in Cannabis sativa with data available.
Brand Name:
Vulcanchem
CAS No.:
109-73-9
VCID:
VC21180017
InChI:
InChI=1S/C4H11N/c1-2-3-4-5/h2-5H2,1H3
SMILES:
CCCCN
Molecular Formula:
C4H11N
C4H11N
CH3(CH2)3NH2
C4H11N
CH3(CH2)3NH2
Molecular Weight:
73.14 g/mol
Butylamine
CAS No.: 109-73-9
Cat. No.: VC21180017
Molecular Formula: C4H11N
C4H11N
CH3(CH2)3NH2
Molecular Weight: 73.14 g/mol
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Specification
| Description | N-butylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 10 °F. Less dense (6.2 lb / gal) than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Butan-1-amine is a primary aliphatic amine that is butane substituted by an amino group at position 1. Butylamine is a colourless liquid which acquires a yellow colour upon storage in air. It is one of the four isomeric amines of butane. It is known to have the fishy, ammonia-like odor common to amines. Butylamine is a natural product found in Cannabis sativa with data available. |
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| CAS No. | 109-73-9 |
| Molecular Formula | C4H11N C4H11N CH3(CH2)3NH2 |
| Molecular Weight | 73.14 g/mol |
| IUPAC Name | butan-1-amine |
| Standard InChI | InChI=1S/C4H11N/c1-2-3-4-5/h2-5H2,1H3 |
| Standard InChI Key | HQABUPZFAYXKJW-UHFFFAOYSA-N |
| SMILES | CCCCN |
| Canonical SMILES | CCCCN |
| Boiling Point | 172.4 °F at 760 mmHg (NTP, 1992) 78 °C 77.00 to 78.00 °C. @ 760.00 mm Hg 172 °F |
| Colorform | CLEAR, COLORLESS LIQUID |
| Flash Point | 10 °F (NTP, 1992) strong at 3-10 ppm. [ACGIH] 10 °F 30 °F (-1 °C) (Open Cup) -12 °C (10 °F) closed cup. -12 °C c.c. 10 °F |
| Melting Point | -58 °F (NTP, 1992) -50 °C -58 °F |
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